Cas no 19701-83-8 (AC-Ala-NHMe)

AC-Ala-NHMe structure
AC-Ala-NHMe structure
Product Name:AC-Ala-NHMe
CAS No:19701-83-8
MF:C6H12N2O2
MW:144.171681404114
MDL:MFCD00038238
CID:148853
PubChem ID:5484387
Update Time:2025-04-19

AC-Ala-NHMe Chemical and Physical Properties

Names and Identifiers

    • Propanamide,2-(acetylamino)-N-methyl-, (2S)-
    • (2S)-2-acetamido-N-methylpropanamide
    • ACETYL-L-ALANINE METHYL AMIDE
    • Ac-L-Ala-NHMe
    • N-Acetylalanine methylamide
    • N-Acetylalanine N-methylamide
    • N-Acetyl-ala-N-methylamide
    • N-Acetyl-N'-methylalaninamide
    • N-acetyl-N'-methyl-L-alanylamide
    • Nsc186894
    • AC-ALA-NHME
    • AC-ALANINE-NHME
    • N-acetylalanyl-N-methylamide
    • N-Acetyl-L-alanine methylamide
    • N-Acetyl-L-alanine-N'-methyl amide
    • FD21102
    • Propanamide, 2-(acetylamino)-N-methyl-, (2S)-
    • UNII-G6TV97R5AW
    • Propionamide, 2-acetamido-N-methyl-, L-
    • AMAA
    • SCHEMBL15006102
    • N-Acetylalanyl-N'-methylamide
    • N-acetylalanine-N-methylamide
    • MFCD00038238
    • (2S)-2-(Acetylamino)-N-methylpropanamide
    • J-012740
    • CS-0210640
    • (S)-2-Acetamido-N-methylpropanamide
    • AS-48957
    • G6TV97R5AW
    • NSC 186894
    • Propanamide, 2-(acetylamino)-N-methyl-, (S)-
    • Trans-N-acetyl-L-alanyl-trans-N'-methylamide
    • N-Acetyl-L-alanine N'-methylamide
    • AKOS006237850
    • NSC-186894
    • 19701-83-8
    • Propionamide, 2-acetamido-N-methyl-, L-(8CI)
    • Propanamide, 2-(acetylamino)-N-methyl-, (S)-(9CI)
    • AC-Ala-NHMe
    • MDL: MFCD00038238
    • Inchi: 1S/C6H12N2O2/c1-4(6(10)7-3)8-5(2)9/h4H,1-3H3,(H,7,10)(H,8,9)/t4-/m0/s1
    • InChI Key: VHCVPWSUVMHJLL-BYPYZUCNSA-N
    • SMILES: O=C([C@H](C)NC(C)=O)NC

Computed Properties

  • Exact Mass: 144.09000
  • Monoisotopic Mass: 144.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.20000
  • LogP: 0.03880

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